![molecular formula C15H18N2O5 B4439491 6,7-dimethoxy-3-(tetrahydro-2-furanylmethyl)-2,4(1H,3H)-quinazolinedione](/img/structure/B4439491.png)
6,7-dimethoxy-3-(tetrahydro-2-furanylmethyl)-2,4(1H,3H)-quinazolinedione
Description
Quinazoline derivatives are a significant class of heterocyclic compounds that have attracted attention due to their diverse pharmacological properties and applications in medicinal chemistry. The synthesis, molecular structure analysis, and chemical properties of quinazolines, including those with specific substituents like dimethoxy groups, have been extensively studied to explore their potential in various fields.
Synthesis Analysis
The synthesis of quinazoline derivatives often involves palladium-catalyzed oxidative carbonylation of 2-ethynylaniline derivatives or similar starting materials. Such methods provide an effective and straightforward approach to synthesizing a wide variety of quinazoline derivatives, including those with dimethoxy substitutions (Costa et al., 2004). Additionally, cyclization reactions of appropriately substituted anilines or benzamides are common strategies to construct the quinazoline core (Gawande et al., 2015).
Molecular Structure Analysis
The molecular structure of quinazoline derivatives, including those with additional substituents, is often characterized by X-ray diffraction analysis. This provides detailed insights into their conformation, bond lengths, angles, and overall geometry. Studies have also employed Density Functional Theory (DFT) calculations to understand the electronic structure and reactivity of these molecules (Patel et al., 2022).
properties
IUPAC Name |
6,7-dimethoxy-3-(oxolan-2-ylmethyl)-1H-quinazoline-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O5/c1-20-12-6-10-11(7-13(12)21-2)16-15(19)17(14(10)18)8-9-4-3-5-22-9/h6-7,9H,3-5,8H2,1-2H3,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFVALTCBEXDZPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=O)N(C(=O)N2)CC3CCCO3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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